Cas no 100377-63-7 (4-Hydroxy-3-methoxybenzohydrazide)

• Product Name: 4-Hydroxy-3-methoxybenzohydrazide
• CAS No: 100377-63-7
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD00017076
• CID: 91192
• PubChem ID: 468601
• Update Time: 2025-05-20

4-Hydroxy-3-methoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• Vanillic acid hydrazide
• 4-Hydroxy-3-methoxybenzhydrazide
• 4-Hydroxy-3-methoxybenzohydrazide
• 4-hydroxy-3-methoxy-benzoic acid hydrazide
• 4-???-2-methoxyphenol
• 4-Hydroxy-3-methoxy-benzoesaeure-hydrazid
• 4-hydroxy-3-methoxybenzoic hydrazide
• 4-hydroxy-3-methoxybenzoylhydrazide
• 4-Oxy-3-methoxy-benzoylhydrazin
• Vanilloylhydrazin
• Oprea1_661676
• DTXSID80332831
• 4-hydroxy-3-methoxy-benzohydrazide
• FT-0692500
• AKOS000368837
• CHEMBL125640
• 4-Hydroxy-3-methoxybenzoic acid, hydrazide
• D85836
• SCHEMBL2664428
• CS-0318937
• Benzoic acid, 4-hydroxy-3-methoxy-, hydrazide
• Oprea1_419318
• SB86194
• EN300-7396606
• 100377-63-7
• Vanilic acid hydrazide
• Vanillinsaurehydrazon
• ALBB-001062
• STK281834

• MDL： MFCD00017076
• Inchi： 1S/C8H10N2O3/c1-13-7-4-5(8(12)10-9)2-3-6(7)11/h2-4,11H,9H2,1H3,(H,10,12)
• InChI Key： AWVJTGNFMZKXDN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C(NN)=O)=C1)O
• BRN： 3268276

Computed Properties

• Exact Mass: 182.06900
• Monoisotopic Mass: 182.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.6A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.307
• Melting Point: 213-216°C
• Refractive Index: 1.594
• PSA: 84.58000
• LogP: 1.09550
• Solubility: Not determined

4-Hydroxy-3-methoxybenzohydrazide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on 4-Hydroxy-3-methoxybenzohydrazide

4-Hydroxy-3-methoxybenzohydrazide: A Comprehensive Overview

4-Hydroxy-3-methoxybenzohydrazide, also known by its CAS number 100377-63-7, is a compound of significant interest in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have shed light on its versatile properties, making it a focal point for researchers worldwide.

The molecular structure of 4-Hydroxy-3-methoxybenzohydrazide comprises a benzene ring substituted with hydroxyl and methoxy groups at positions 4 and 3, respectively. The hydrazide group attached to the benzene ring introduces additional functional diversity, enabling the compound to participate in a wide range of chemical reactions. This structural complexity contributes to its intriguing chemical behavior and biological activity.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic properties of 4-Hydroxy-3-methoxybenzohydrazide. Studies utilizing density functional theory (DFT) have revealed that the compound exhibits notable electron-donating capabilities due to the presence of hydroxyl and methoxy groups. These findings are particularly relevant in the context of its potential use as a precursor in the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs).

In the realm of pharmacology, 4-Hydroxy-3-methoxybenzohydrazide has shown promise as a lead compound for drug development. Research indicates that it possesses antioxidant and anti-inflammatory properties, which are crucial for combating oxidative stress-related diseases. Moreover, its ability to modulate enzyme activity suggests potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease.

The synthesis of 4-Hydroxy-3-methoxybenzohydrazide has been optimized through green chemistry approaches, reducing environmental impact while enhancing yield. One notable method involves the reaction of 4-hydroxy-3-methoxybenzoic acid with hydrazine hydrate under mild conditions. This approach not only simplifies the synthesis process but also aligns with sustainable chemical practices.

In terms of industrial applications, 4-Hydroxy-3-methoxybenzohydrazide has found utility as an intermediate in the production of agrochemicals and specialty chemicals. Its role in enhancing the stability and efficacy of these products underscores its importance in modern manufacturing processes.

The environmental fate and toxicity of 4-Hydroxy-3-methoxybenzohydrazide have also been subjects of recent research. Studies conducted under simulated environmental conditions reveal that the compound undergoes rapid biodegradation, minimizing its ecological footprint. This is particularly reassuring for industries reliant on its use, as it aligns with global sustainability goals.

In conclusion, 4-Hydroxy-3-methoxybenzohydrazide, with its CAS number 100377-63-7, stands out as a multifaceted compound with applications spanning chemistry, pharmacology, and materials science. Its unique structure and versatile properties continue to drive innovative research, ensuring its relevance in both academic and industrial settings.